Cas no 1539266-59-5 (4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride)

• Product Name: 4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride
• CAS No: 1539266-59-5
• MF: C₁₀H₁₅ClFNO₂
• MW: 235.683005571365
• CID: 2086028
• PubChem ID: 76967810
• Update Time: 2025-06-19

4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride
• 1539266-59-5
• Q27255624
• 2UV3AJ3L3E
• UNII-2UV3AJ3L3E
• 2C-F HYDROCHLORIDE
• FF93808
• Benzeneethanamine, 4-fluoro-2,5-dimethoxy-, hydrochloride
• 2,5-Dimethoxy-4-fluorophenethylamine hydrochloride
• 2-(4-fluoro-2,5-dimethoxyphenyl)ethanamine;hydrochloride
• SCHEMBL26096716
• 2C-F HCl
• 4-Fluoro-2,5-dimethoxybenzeneethanamineHydrochloride

• Inchi： 1S/C10H14FNO2.ClH/c1-13-9-6-8(11)10(14-2)5-7(9)3-4-12;/h5-6H,3-4,12H2,1-2H3;1H
• InChI Key： VQECHXCVFMXOPS-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC(=C(C=C1OC)CCN)OC

Computed Properties

• Exact Mass: 235.0775346Da
• Monoisotopic Mass: 235.0775346Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride

Introduction to 4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride (CAS No. 1539266-59-5)

4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride, identified by the CAS number 1539266-59-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic amines, characterized by its unique structural features that include a fluoro substituent and methoxy groups at the 2 and 5 positions of the benzene ring, coupled with an amine functional group and a hydrochloride salt form. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of 4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride lies in its potential applications across multiple domains, particularly in medicinal chemistry and drug development. The presence of the fluoro atom is known to enhance metabolic stability and binding affinity in drug molecules, a phenomenon widely recognized in modern pharmacology. This property has led to extensive exploration of fluoro-substituted compounds in the design of novel therapeutics.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride, facilitating its integration into complex synthetic routes. Researchers have leveraged this compound as a building block for constructing more intricate molecular architectures, which are essential for developing drugs with improved efficacy and reduced side effects. The methoxy groups further contribute to the compound's versatility, allowing for selective modifications at different positions on the benzene ring.

In the realm of drug discovery, 4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride has been utilized in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have explored its role in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The amine functionality provides a nucleophilic site for further derivatization, enabling the creation of compounds with tailored pharmacokinetic profiles.

One notable area where 4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride has shown promise is in the development of antimicrobial agents. The unique structural motifs present in this compound have been found to exhibit activity against resistant bacterial strains. This is particularly relevant in light of the growing global concern over antibiotic resistance, where novel chemical entities are urgently needed to combat infections caused by multidrug-resistant pathogens.

The hydrochloride salt form of 4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride enhances its solubility and stability, making it more suitable for pharmaceutical formulations. This improvement in physicochemical properties has opened up new possibilities for its use in oral and parenteral drug delivery systems. Additionally, the stability under various storage conditions ensures that the compound remains viable for long-term research applications.

From a synthetic chemistry perspective, 4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride serves as a versatile precursor for accessing other heterocyclic compounds. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce additional functional groups at specific positions on the benzene ring. These transformations have led to the discovery of novel scaffolds with potential therapeutic applications.

The growing interest in fluorinated aromatic compounds underscores their importance in modern medicine. 4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride exemplifies this trend by demonstrating how structural modifications can influence biological activity. Ongoing studies continue to uncover new derivatives with enhanced properties, further solidifying its role as a cornerstone in medicinal chemistry research.

In conclusion, 4-Fluoro-2,5-dimethoxybenzeneethanamine Hydrochloride (CAS No. 1539266-59-5) is a multifaceted compound with broad applications in pharmaceutical synthesis and drug development. Its unique structural features make it an invaluable tool for researchers seeking to design innovative therapeutics targeting various diseases. As synthetic methodologies continue to evolve, the potential uses of this compound are expected to expand even further.